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Compound of Interest

Compound Name: Osalmid

Cat. No.: B1677504

Essential Safety and Handling Guide for Osalmid

This guide provides crucial safety, handling, and disposal protocols for Osalmid, tailored for
researchers, scientists, and drug development professionals. Adherence to these procedural
steps is vital for ensuring laboratory safety and minimizing exposure risk.

Hazard Identification and Classification

Osalmid is classified as a hazardous substance requiring careful handling. The primary routes
of exposure are ingestion, skin contact, eye contact, and inhalation of dust particles.[1][2]
Understanding its specific hazards is the first step in safe operational planning.

According to the Globally Harmonized System (GHS), Osalmid presents several health risks.

[1]3]
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[31141[5]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 L
(Single Exposure) tract irritation[1]

Occupational Exposure Limits (OELS): It is important to note that no specific Threshold Limit
Value (TLV) or other occupational exposure limits have been established for Osalmid.[1][4]
Therefore, all chemical handling should be conducted with caution, assuming the potential for

unknown hazards.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the
chemical, mitigating the risk of exposure.[2] The selection of appropriate PPE depends on the

specific handling procedure.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Osalmid
https://cdn.caymanchem.com/cdn/msds/38513m.pdf
https://www.echemi.com/sds/2-hydroxy-n-4-hydroxyphenyl-benzamide-pid_Seven41557.html
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1677504?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/38513m.pdf
https://cdn.caymanchem.com/cdn/msds/38513m.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Hand Protection

Impermeable, chemical-

resistant gloves.[1][4]

To prevent skin contact and
irritation.[1] Double gloving is

recommended.[6]

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.[1][5]

To protect against splashes
and dust, preventing serious

eye irritation.[1]

Body Protection

Impervious, long-sleeved
laboratory gown that closes in
the back.[1][5][7]

To protect skin from

contamination.[5]

Respiratory Protection

A suitable respirator is required
if dust cannot be controlled or
if working outside a primary

engineering control.[1][5]

To prevent inhalation of dust
particles that can cause
respiratory tract irritation.[1]
Not generally required if
adequate ventilation is

ensured.[4]

Operational Plan: Safe Handling Workflow

A systematic approach to handling Osalmid, from preparation to disposal, is essential. The

following workflow outlines the critical steps to be taken.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/38513m.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/2-hydroxy-n-4-hydroxyphenyl-benzamide-pid_Seven41557.html
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/2-hydroxy-n-4-hydroxyphenyl-benzamide-pid_Seven41557.html
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.echemi.com/sds/2-hydroxy-n-4-hydroxyphenyl-benzamide-pid_Seven41557.html
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/2-hydroxy-n-4-hydroxyphenyl-benzamide-pid_Seven41557.html
https://file.medchemexpress.com/batch_PDF/HY-B2116/Osalmid-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/38513m.pdf
https://www.benchchem.com/product/b1677504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

1. Risk Assessment
Review SDS and SOPs

'

2. Assemble PPE
Gloves, Gown, Goggles,
Respirator (if needed)

'

3. Prepare Workspace
Ensure adequate ventilation.
Cover surfaces.

Handling Phase

4. Don PPE
Follow proper donning procedure.

5. Handle Osalmid
Avoid dust formation.
No eating, drinking, or smoking.

Post-Handling Phase

6. Decontaminate
Clean workspace and equipment
with appropriate disinfectant.

7. Doff PPE
Follow proper doffing procedure.

8. Personal Hygiene
Wash hands thoroughly.

9. Waste Disposal
Segregate and dispose of waste
per regulations.

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Osalmid.
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Procedural Steps:

Risk Assessment: Before beginning any work, thoroughly review the Safety Data Sheet
(SDS) and relevant Standard Operating Procedures (SOPSs).[8]

» Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood or other containment primary engineering control (C-PEC), to minimize
inhalation risk.[1][5]

» Personal Practices: Do not eat, drink, or smoke in the area where Osalmid is handled.[1][4]

» Handling: Avoid the formation of dust and aerosols.[5] Avoid all direct contact with the skin
and eyes.[5]

e Post-Handling: After handling, wash hands thoroughly before breaks and at the end of the
workday.[1][4]

Accidental Release and Decontamination Plan

Immediate and correct response to a spill is critical to prevent exposure and environmental
contamination.

First-Aid Measures:

After Ingestion: Immediately call a poison center or doctor. Rinse mouth.[1][4]

After Inhalation: Move the person to fresh air. Consult a doctor if complaints arise.[1][4]

After Skin Contact: Wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1]

After Eye Contact: Rinse cautiously with water for several minutes.[1] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[1]

Spill Decontamination Protocol: The first step in any decontamination procedure is the physical
removal of contaminants through cleaning.
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Spill Size Containment & Cleaning Decontamination
1. Soak the absorbent material
with a 1:9 (v/v) household
Cover the spill with an bleach solution and wait 30
absorbent material like minutes.[9]2. Alternatively,
Small Spill diatomite or paper towels to scrub the surface and
prevent spreading.[1][9] Pick equipment with alcohol.[1]3.
up mechanically. Perform a second treatment
with the chosen
decontaminant.[9]
Evacuate personnel to a safe Professional assistance should
area.[1] Ensure adequate be sought for large spills.
Large Spill ventilation. Prevent the spill Contact your institution's

from entering sewers or

surface water.[1]

Environmental Health and
Safety (EHS) department.[9]

Waste Disposal Plan

Proper segregation and disposal of Osalmid waste are mandated by local, regional, and

national regulations.[4][6]

Procedural Steps:

e Segregation: Do not mix Osalmid waste with other laboratory waste.[6] It must be collected

in separate, clearly labeled, and sealed containers.[6]

o Container Labeling: All waste containers must be labeled as hazardous chemical waste in

accordance with regulations.[6]

o Types of Waste:

o Bulk Waste: Unused or expired Osalmid, as well as solutions and heavily contaminated
items, should be disposed of in designated hazardous waste containers (e.g., black RCRA

containers).[6]
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o Trace Waste: Items with trace contamination, such as used gloves, absorbent pads, and
empty vials, should be placed in a dedicated "trace chemotherapy waste" container for
incineration.[6][10]

o Sharps: Syringes containing any residual Osalmid must be disposed of as bulk hazardous
chemical waste and not in a standard sharps container.[6]

e Pickup and Disposal: Contact your institution's EHS department to arrange for the pickup
and disposal of hazardous waste.[6] Do not dispose of Osalmid or its containers in regular
trash or down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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